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Compound of Interest

Compound Name: 1-Pentadecanol-d31

Cat. No.: B1472713 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This guide provides essential, immediate safety

and logistical information for handling 1-Pentadecanol-d31, a deuterated long-chain fatty

alcohol. The general toxicological and hazardous properties of a deuterated compound are

considered to be similar to its non-deuterated counterpart.[1] Therefore, the safety precautions

for 1-Pentadecanol are applicable to 1-Pentadecanol-d31.

Emergency Procedures:

In the event of exposure or a spill, immediate action is crucial.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek medical attention.[2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If irritation

develops and persists, get medical attention.[3]

Inhalation: Move to fresh air. If symptoms develop or persist, call a physician.[3]

Ingestion: Rinse mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[2][3]

Spills: For small spills, sweep up the solid material and shovel it into suitable containers for

disposal. Avoid dust formation. For large spills, keep unnecessary personnel away and
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prevent entry into waterways or sewers.[2][3]

Personal Protective Equipment (PPE)
The appropriate personal protective equipment must be worn when handling 1-Pentadecanol-
d31 to minimize exposure and ensure personal safety.

PPE Category Specific Recommendations

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.

Hand Protection
Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber).

Skin and Body Protection
Wear a lab coat or other protective clothing to

prevent skin exposure.

Respiratory Protection

Under normal use conditions with adequate

ventilation, respiratory protection is not required.

If dust formation is likely, use a NIOSH/MSHA

approved respirator.

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Pentadecanol, which should be

considered when handling its deuterated form.

Property Value

Appearance White solid[2][4][5]

Melting Point 41-44 °C (106-111 °F)[4]

Boiling Point 269-271 °C (516-520 °F)[4][5]

Flash Point 112 °C (234 °F) (closed cup)[4]

Water Solubility Insoluble
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Operational and Disposal Plans
A clear plan for the handling and disposal of 1-Pentadecanol-d31 is essential for maintaining a

safe laboratory environment.

Experimental Protocols: Step-by-Step Handling
Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS) for 1-Pentadecanol. Work in a well-ventilated area, such as a chemical fume hood,

especially if heating the substance or if there is a potential for dust generation.

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table

above.

Weighing and Transfer: As 1-Pentadecanol-d31 is a solid at room temperature, carefully

weigh the required amount using a clean spatula and weighing paper or a suitable container.

Avoid creating dust.

Dissolving: If the protocol requires a solution, add the solid to the appropriate solvent in a

fume hood.

Storage: Store 1-Pentadecanol-d31 in a tightly closed container in a dry, cool, and well-

ventilated place.[5] Keep it away from strong oxidizing agents and strong acids.[5]

Post-Handling: After handling, wash hands thoroughly. Clean all equipment and the work

area to prevent contamination.

Disposal Plan
Dispose of 1-Pentadecanol-d31 and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

Waste Collection: Collect waste 1-Pentadecanol-d31 and any materials used for cleaning

up spills (e.g., absorbent pads, contaminated gloves) in a designated, labeled hazardous

waste container.

Container Labeling: Clearly label the waste container with the chemical name ("Waste 1-
Pentadecanol-d31") and any associated hazards.
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Storage of Waste: Store the hazardous waste container in a designated, secure area away

from incompatible materials.

Disposal: Arrange for pick-up and disposal by a licensed hazardous waste disposal

company. Do not dispose of 1-Pentadecanol-d31 down the drain or in the regular trash.[6]

Visual Workflow for Handling 1-Pentadecanol-d31
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Workflow for Safe Handling of 1-Pentadecanol-d31
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Caption: Workflow for the safe handling and disposal of 1-Pentadecanol-d31.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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